molecular formula C21H27N5O3 B7882629 1-(4-(Dimethylamino)-2-morpholino-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-2-phenoxyethanone

1-(4-(Dimethylamino)-2-morpholino-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-2-phenoxyethanone

Cat. No.: B7882629
M. Wt: 397.5 g/mol
InChI Key: FARSRQNECVRXLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the dihydropyrido[4,3-d]pyrimidine class, characterized by a bicyclic heteroaromatic core. Key structural features include:

  • A dimethylamino group at position 4, which may enhance solubility and influence hydrogen bonding.
  • A 2-phenoxyethanone moiety at position 6, likely increasing lipophilicity and modulating target binding affinity.

Synthetic routes for analogous compounds involve multi-step reactions with substituted phenacyl chlorides, as seen in related pyrimidine derivatives .

Properties

IUPAC Name

1-[4-(dimethylamino)-2-morpholin-4-yl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl]-2-phenoxyethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H27N5O3/c1-24(2)20-17-14-26(19(27)15-29-16-6-4-3-5-7-16)9-8-18(17)22-21(23-20)25-10-12-28-13-11-25/h3-7H,8-15H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FARSRQNECVRXLY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=NC(=NC2=C1CN(CC2)C(=O)COC3=CC=CC=C3)N4CCOCC4
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H27N5O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Observations:

  • Core Variations: The target compound’s pyridopyrimidine core differs from the thienopyrimidine in , which may reduce π-π stacking interactions but improve metabolic stability .
  • Substituent Impact: The morpholino group (target compound) provides polar interactions vs. piperidinyl/pyrrolidinyl (–3), which may enhance basicity and membrane permeability .
  • Biological Activity: Dihydropyrimidinones () show broad antimicrobial effects, suggesting the target compound’s core could be repurposed for similar applications .

Research Findings and Implications

Structure-Activity Relationships (SAR)

  • Dimethylamino vs. Methylamino: The target’s dimethylamino group (position 4) may offer better solubility than the methylamino group in , critical for oral bioavailability .
  • Trifluoromethyl vs. Morpholino: ’s trifluoromethyl group enhances electron-withdrawing effects, whereas the morpholino group (target) balances hydrophilicity and steric bulk .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.